Cas no 859937-44-3 (2-Amino-5-bromo-4-isopropylbenzoic acid)
859937-44-3 structure
Product Name:2-Amino-5-bromo-4-isopropylbenzoic acid
CAS No:859937-44-3
MF:C10H12BrNO2
MW:258.111782073975
MDL:MFCD14706710
CID:821485
PubChem ID:70700337
Update Time:2025-04-19
2-Amino-5-bromo-4-isopropylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-4-isopropylbenzoic acid
- 2-amino-5-bromo-4-propan-2-ylbenzoic acid
- 2-AMino-4-Isopropyl-5-BroMobenzoic Acid
- CS-0365046
- AKOS016003116
- DTXSID20743189
- AMY884
- 859937-44-3
- 2-Amino-5-bromo-4-(propan-2-yl)benzoic acid
- 2-Amino-5-bromo-4-isopropylbenzoicacid
- SCHEMBL22662600
-
- MDL: MFCD14706710
- Inchi: 1S/C10H12BrNO2/c1-5(2)6-4-9(12)7(10(13)14)3-8(6)11/h3-5H,12H2,1-2H3,(H,13,14)
- InChI Key: WYJXDUPRFXNOOH-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=C(C=C1C(C)C)N
Computed Properties
- Exact Mass: 257.00514g/mol
- Monoisotopic Mass: 257.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.513
2-Amino-5-bromo-4-isopropylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098288-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$246.44 | 2023-08-31 | |
| eNovation Chemicals LLC | D583720-5g |
2-Amino-4-isopropyl-5-bromobenzoic acid |
859937-44-3 | 95% | 5g |
$516 | 2024-05-24 | |
| Chemenu | CM129452-1g |
2-amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$282 | 2023-01-09 | |
| Ambeed | A251789-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$311.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435716-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95+% | 1g |
¥2655.00 | 2024-07-28 | |
| Ambeed | A251789-250mg |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 250mg |
$125.0 | 2025-04-16 | |
| Ambeed | A251789-250mg |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 250mg |
$125.0 | 2025-04-16 | |
| Ambeed | A251789-5g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 5g |
$932.0 | 2025-04-16 | |
| Ambeed | A251789-5g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 5g |
$932.0 | 2025-04-16 |
2-Amino-5-bromo-4-isopropylbenzoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
859937-44-3 (2-Amino-5-bromo-4-isopropylbenzoic acid) Related Products
- 34545-19-2(3-Amino-5-bromo-4-methylbenzoic acid)
- 106976-24-3(2-Amino-5-bromo-4-methylbenzoic acid)
- 745048-63-9(5-Amino-2-bromo-4-methylbenzoic acid)
- 320740-35-0(2-Amino-3-bromo-4-methylbenzoicacid)
- 6363-90-2(1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid)
- 206548-13-2(2-Amino-5-bromo-3-methylbenzoic acid)
- 99070-17-4(3-Bromo-4-isopropylbenzoic acid)
- 1000018-13-2(Methyl 2-amino-5-bromo-4-isopropylbenzoate)
- 5794-88-7(2-Amino-5-bromobenzoic acid)
- 124341-06-6(6-Amino-3-bromo-2-methylbenzoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk